(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-cyanophenyl)imino-8-methoxychromene-3-carboxamide
• InChI: InChI=1S/C18H13N3O3/c1-23-15-7-3-5-12-9-14(17(20)22)18(24-16(12)15)21-13-6-2-4-11(8-13)10-19/h2-9H,1H3,(H2,20,22)
• InChI Key: GOFIAHRCBSLVKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=CC=CC(=C3)C#N)C(=C2)C(=O)N
• Molecular Formula: C18H13N3O3
• Molecular Weight: 319.3 g/mol

Description

(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide, also known as CMC-8, is a novel and promising compound that has been studied for its potential applications in the fields of biochemistry, physiology and medicine. CMC-8 is a member of the chromene family, which is a group of compounds characterized by a chromene ring structure. CMC-8 has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer activities. It has been studied for its potential to be used as a therapeutic agent for various diseases and disorders.

Mechanism of Action

The mechanism of action of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is not yet fully understood. However, it has been suggested that (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide may act on multiple cellular pathways, including the inhibition of the production of pro-inflammatory cytokines and the activation of anti-inflammatory cytokines. In addition, (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which may be involved in the regulation of inflammation.
Biochemical and Physiological Effects
(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been found to possess a wide range of biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which may be involved in the regulation of inflammation. In addition, (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been found to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), and to activate anti-inflammatory cytokines, such as interleukin-10 (IL-10). Furthermore, (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been found to possess antioxidant properties, which may be beneficial in the treatment of certain diseases and disorders.

Advantages and Limitations for Lab Experiments

(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and it is relatively stable in solution. In addition, (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been found to possess a wide range of biochemical and physiological effects, which makes it a promising compound for further study. However, there are also some limitations for laboratory experiments with (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide. For example, the exact mechanism of action of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide is not yet fully understood, and further research is needed to fully elucidate its effects.

Future Directions

There are several potential future directions for the study of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide. First, further research is needed to fully elucidate the mechanism of action of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide. In addition, further research is needed to explore the potential therapeutic applications of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide, such as its potential use in the treatment of various diseases and disorders. Furthermore, further research is needed to explore the potential synergistic effects of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide when used in combination with other compounds. Finally, further research is needed to explore the potential toxicity of (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide and to identify any potential side effects associated with its use.

Synthesis Methods

(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide can be synthesized by a two-step process. The first step involves the reaction of 3-cyanophenyl imino-8-methoxy-2H-chromene-3-carboxylic acid with sodium hydroxide in aqueous ethanol to form the desired product. The second step involves the reaction of the product with sodium borohydride in aqueous ethanol to form (2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide.

Scientific Research Applications

(2Z)-2-[(3-cyanophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide has been studied for its potential application in the fields of biochemistry, physiology and medicine. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer activities. In addition, it has been studied for its potential to be used as a therapeutic agent for various diseases and disorders, such as diabetes, obesity, and cancer.